Cas no 18125-24-1 (Benzo[f]quinoline-3-carbonitrile)

Benzo[f]quinoline-3-carbonitrile structure
18125-24-1 structure
Product Name:Benzo[f]quinoline-3-carbonitrile
CAS No:18125-24-1
MF:C14H8N2
MW:204.226722717285
CID:237630
PubChem ID:277730
Update Time:2025-04-19

Benzo[f]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline-3-carbonitrile
    • 2-cyano-5,6-benzoquinoline
    • 3-Cyan-benzo< f> chinolin
    • AC1L5ML0
    • AC1Q4RT3
    • AG-E-31301
    • AR-1H9023
    • Benzo< f> chinolin-3-carbonitril
    • CTK0I4312
    • NSC126697
    • 18125-24-1
    • NSC-126697
    • DTXSID60298880
    • SCHEMBL15413744
    • Inchi: 1S/C14H8N2/c15-9-11-6-7-13-12-4-2-1-3-10(12)5-8-14(13)16-11/h1-8H
    • InChI Key: QAUWDZGWYCICEZ-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CC=C2C=1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 204.06884
  • Monoisotopic Mass: 204.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 428.7°Cat760mmHg
  • Flash Point: 140.1°C
  • Refractive Index: 1.728
  • PSA: 36.68
  • LogP: 3.25968
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